Cas no 88176-31-2 (1,3-Cyclohexanedione, 5-(2-ethyl-3,4,5,6-tetramethylphenyl)-)

• Product Name: 1,3-Cyclohexanedione, 5-(2-ethyl-3,4,5,6-tetramethylphenyl)-
• CAS No: 88176-31-2
• MF: C₁₈H₂₄O₂
• MW: 272.381965637207
• CID: 642029
• PubChem ID: 71410262
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-(2-ethyl-3,4,5,6-tetramethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-(2-ethyl-3,4,5,6-tetramethylphenyl)-
• 5-(2-ethyl-3,4,5,6-tetramethylphenyl)cyclohexane-1,3-dione
• 88176-31-2
• DTXSID60829951

• Inchi： 1S/C18H24O2/c1-6-17-12(4)10(2)11(3)13(5)18(17)14-7-15(19)9-16(20)8-14/h14H,6-9H2,1-5H3
• InChI Key： HBVWMGKYJDUBNN-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C1)C1C(C)=C(C)C(C)=C(C)C=1CC)=O

Computed Properties

• Exact Mass: 272.177630004g/mol
• Monoisotopic Mass: 272.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1Ų